Cas no 82585-31-7 (Ethanone, 2-amino-1-phenyl-, oxime)

• Product Name: Ethanone, 2-amino-1-phenyl-, oxime
• CAS No: 82585-31-7
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 987935
• PubChem ID: 12789985
• Update Time: 2025-10-19

Ethanone, 2-amino-1-phenyl-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-phenyl-, oxime
• 2-AMINO-1-PHENYL-ETHANONE OXIME
• 2-Amino-1-phenylethanone oxime
• (Z)-N-(2-amino-1-phenylethylidene)hydroxylamine
• (NZ)-N-(2-amino-1-phenylethylidene)hydroxylamine
• 82585-31-7
• AKOS005256089
• SCHEMBL9834835
• Ethanone, 2-amino-1-phenyl-, oxime
• Ethanone,2-amino-1-phenyl-,oxime

• Inchi： 1S/C8H10N2O/c9-6-8(10-11)7-4-2-1-3-5-7/h1-5,11H,6,9H2/b10-8+
• InChI Key： DUUBUZSEBKJTJH-CSKARUKUSA-N
• SMILES： O/N=C(\CN)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Ethanone, 2-amino-1-phenyl-, oxime

Ethanone, 2-amino-1-phenyl-, oxime (CAS No. 82585-31-7): A Comprehensive Overview

Ethanone, 2-amino-1-phenyl-, oxime (CAS No. 82585-31-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, chemical synthesis, and material science. This compound, also known as 2-amino-1-phenylethanone oxime, belongs to the class of oxime derivatives, which are widely recognized for their versatility in synthetic chemistry and biological applications. The unique structural features of this molecule, including the presence of an amino group and an oxime functional group, make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for Ethanone, 2-amino-1-phenyl-, oxime has increased due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for the synthesis of bioactive compounds, such as heterocyclic derivatives and pharmaceutical intermediates. The compound's ability to participate in various chemical reactions, including condensation, cyclization, and nucleophilic substitution, makes it a versatile tool for organic chemists. Additionally, its oxime group can act as a protective group or a directing group in selective transformations, further enhancing its utility.

One of the most frequently asked questions about Ethanone, 2-amino-1-phenyl-, oxime is its stability and storage conditions. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place away from direct sunlight. Proper handling and storage are essential to maintain its purity and reactivity. Another common query revolves around its solubility profile. 2-amino-1-phenylethanone oxime is soluble in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in non-polar solvents like hexane or toluene.

The synthesis of Ethanone, 2-amino-1-phenyl-, oxime typically involves the reaction of 2-amino-1-phenylethanone with hydroxylamine under controlled conditions. This process yields the oxime derivative with high selectivity and good yield. Researchers often optimize the reaction parameters, such as temperature, pH, and solvent choice, to achieve the best results. The compound's purity can be confirmed using analytical techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS).

In the context of current trends, Ethanone, 2-amino-1-phenyl-, oxime has been explored for its potential role in green chemistry and sustainable synthesis. With growing emphasis on environmentally friendly processes, chemists are investigating the use of this compound in catalytic reactions and atom-economical transformations. Its ability to act as a ligand or a precursor for catalysts has opened new avenues in catalysis research. Furthermore, the compound's relevance in medicinal chemistry continues to grow, with studies focusing on its derivatives as potential therapeutic agents for various diseases.

Another area of interest is the compound's potential application in material science. The oxime functional group can form coordination complexes with metals, making 2-amino-1-phenylethanone oxime a candidate for designing metal-organic frameworks (MOFs) and other advanced materials. These materials have applications in gas storage, separation technologies, and sensors, aligning with the global push for innovative solutions in energy and environmental sectors.

For those seeking detailed technical information, the CAS No. 82585-31-7 serves as a unique identifier to access reliable data from chemical databases and scientific literature. The compound's molecular formula, molecular weight, and structural properties are well-documented, facilitating its use in research and industrial applications. Safety data sheets (SDS) provide essential guidelines for handling and disposal, ensuring compliance with regulatory standards.

In summary, Ethanone, 2-amino-1-phenyl-, oxime (CAS No. 82585-31-7) is a multifaceted compound with broad applications in pharmaceuticals, chemical synthesis, and material science. Its unique structural features and reactivity make it a valuable asset for researchers and industries alike. As scientific advancements continue, the compound's potential is expected to expand, addressing emerging challenges in healthcare, sustainability, and technology.